Cas no 379252-47-8 (ethyl 4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-hydroxy-2-methylnaphtho1,2-bfuran-3-carboxylate)

• Product Name: ethyl 4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-hydroxy-2-methylnaphtho1,2-bfuran-3-carboxylate
• CAS No: 379252-47-8
• MF: C₂₇H₂₇FN₂O₄
• MW: 462.512690782547
• CID: 6338590
• PubChem ID: 3677169
• Update Time: 2025-06-12

ethyl 4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-hydroxy-2-methylnaphtho1,2-bfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-hydroxy-2-methylnaphtho1,2-bfuran-3-carboxylate
• Z56823826
• AKOS000808670
• 379252-47-8
• MFCD02656275
• ethyl 4-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-5-hydroxy-2-methylbenzo[g][1]benzofuran-3-carboxylate
• Oprea1_312606
• F1061-0301
• Oprea1_123369
• ethyl 4-((4-(4-fluorophenyl)piperazin-1-yl)methyl)-5-hydroxy-2-methylnaphtho[1,2-b]furan-3-carboxylate
• ethyl 4-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-5-hydroxy-2-methylnaphtho[1,2-b]furan-3-carboxylate

• Inchi： 1S/C27H27FN2O4/c1-3-33-27(32)23-17(2)34-26-21-7-5-4-6-20(21)25(31)22(24(23)26)16-29-12-14-30(15-13-29)19-10-8-18(28)9-11-19/h4-11,31H,3,12-16H2,1-2H3
• InChI Key： FUWPOGBSXUCWEL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CCN(CC2=C(C3C=CC=CC=3C3=C2C(C(=O)OCC)=C(C)O3)O)CC1

Computed Properties

• Exact Mass: 462.19548551g/mol
• Monoisotopic Mass: 462.19548551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 66.2Ų

Additional information on ethyl 4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-hydroxy-2-methylnaphtho1,2-bfuran-3-carboxylate

Chemical Profile of Ethyl 4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-hydroxy-2-methylnaphtho[1,2-bfuran]-3-carboxylate (CAS No. 379252-47-8)

Ethyl 4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-hydroxy-2-methylnaphtho[1,2-bfuran]-3-carboxylate, identified by its CAS number 379252-47-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a naphthofuran core appended with various functional groups. The presence of a piperazine moiety and a hydroxyl group in its structure suggests potential biological activity, making it a subject of interest for medicinal chemists.

The molecular structure of this compound can be broken down into several key components that contribute to its unique properties. The naphthofuran backbone provides a rigid aromatic system, while the ethyl ester group at the carboxyl position influences its solubility and metabolic stability. The 4-(4-fluorophenyl)piperazin-1-ylmethyl side chain introduces a fluorine atom, which is known to enhance binding affinity and metabolic stability in many drug candidates. Additionally, the hydroxyl group at the 5-position adds another layer of functionality that can participate in hydrogen bonding interactions, both within the molecule and with potential biological targets.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the structural features of naphthofuran derivatives. These compounds have shown promise in various pharmacological applications, including anti-inflammatory, analgesic, and neuroprotective effects. The specific arrangement of atoms in Ethyl 4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-hydroxy-2-methylnaphtho[1,2-bfuran]-3-carboxylate makes it a particularly intriguing candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the naphthofuran core with the piperazine and fluorophenyl groups creates a multifunctional platform that can be modified to target specific biological pathways. For instance, the piperazine moiety is commonly found in drugs that interact with serotonin and dopamine receptors, which are implicated in conditions such as depression and schizophrenia. The fluorine atom further enhances the likelihood of favorable pharmacokinetic properties, including improved bioavailability and reduced susceptibility to metabolic degradation.

Recent studies have begun to explore the pharmacological profile of related naphthofuran derivatives, providing valuable insights into their potential therapeutic applications. These studies often focus on identifying compounds that exhibit high selectivity for particular biological targets while minimizing off-target effects. Ethyl 4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-hydroxy-2-methylnaphtho[1,2-bfuran]-3-carboxylate has not yet been extensively studied in clinical settings, but preliminary in vitro assays suggest that it may possess promising biological activity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic strategies typically include Friedel-Crafts acylation to introduce the carboxylic acid derivative followed by esterification to yield the ethyl ester. The introduction of the piperazine side chain often involves nucleophilic substitution reactions, where a halogenated intermediate reacts with piperazine under appropriate conditions. The final step involves functionalizing the naphthofuran core, which may require protecting group strategies to prevent unwanted side reactions.

The chemical properties of Ethyl 4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-hydroxy-2-methylnaphtho[1,2-bfuran]-3-carboxylate have been thoroughly characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses confirm the structural integrity of the compound and provide insights into its conformational preferences. Additionally, computational methods such as molecular dynamics simulations have been employed to model the interactions between this compound and potential biological targets.

The pharmacokinetic behavior of this compound is another critical area of investigation. Studies have shown that fluorinated aromatic compounds often exhibit enhanced lipophilicity and metabolic stability, which are desirable traits for drug candidates. However, it is also essential to consider potential issues such as bioavailability and toxicity. These factors must be carefully evaluated through preclinical studies before moving into human trials.

In conclusion, Ethyl 4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-hydroxy-2-methylnaphtho[1,2-bfuran]-3-carboxylate (CAS No. 379252-47-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activity make it an attractive scaffold for developing novel therapeutic agents. As research in this area continues to advance, it is likely that compounds like this will play an increasingly important role in addressing unmet medical needs.